1,3-dimethyl-5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H23N5O3S/c1-23-19-18(20(28)24(2)21(23)29)16(8-9-22-19)30-14-17(27)26-12-10-25(11-13-26)15-6-4-3-5-7-15/h3-9H,10-14H2,1-2H3
• InChI Key: QZEPXCHLNBQBSC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.5 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions. These reactions are a type of chemical process in which three or more reactants combine to form a product.

Molecular Structure Analysis

The molecular structure of a compound is typically determined using techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

New derivatives of 1H,3H-pyrimido[2,1-f]purine-2,4-dione, related to the compound , have been synthesized and evaluated for their affinity towards various receptors like 5-HT(1A), 5-HT(2A), alpha(1), and D(2). These compounds showed high affinity for 5-HT(1A) and alpha(1) receptors, indicating potential for pharmacological applications in treating conditions influenced by these receptors (Jurczyk et al., 2004).

Synthesis and Anticonvulsant Activity

Research into similar compounds, such as 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones, has shown significant anticonvulsant activity. This demonstrates the potential for developing new anticonvulsant drugs based on this chemical structure (Kamiński et al., 2011).

Antiviral Activities

Studies have been conducted on derivatives of pyrimidine-2,4(1H,3H)-dione for their antiviral activities against viruses like Hepatitis A and Herpes simplex. This suggests a potential application of the compound in antiviral drug development (El-Etrawy & Abdel-Rahman, 2010).

Analgesic Properties

N-(substituted-ethyl)pyrrole-3,4-dicarboximides, structurally related to the compound, have been evaluated as potential analgesic agents. This highlights the possibility of using similar compounds in pain management and treatment (Malinka et al., 2005).

Antitumor Activity

The synthesis and evaluation of related compounds have shown promise in anticancer activity. For instance, pyrazolo[3,4-d]pyrimidin-4(5H)-ones have been studied for their cytotoxicity against cancer cell lines, suggesting potential applications of the compound in cancer research and treatment (Rahmouni et al., 2016).